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Compound of Interest

Compound Name: Acetyl-L-threonine-d5

Cat. No.: B12387397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers offering high-purity

Acetyl-L-threonine-d5, a deuterated stable isotope-labeled amino acid derivative crucial for

various research applications, including metabolic studies, pharmacokinetic analysis, and as an

internal standard in mass spectrometry-based quantification.

Commercial Supplier Landscape
Several chemical suppliers specialize in the provision of stable isotope-labeled compounds for

research purposes. The following companies have been identified as commercial sources for

Acetyl-L-threonine-d5. It is important to note that product specifications, including purity and

isotopic enrichment, should be confirmed with the supplier via their certificate of analysis for the

specific lot being purchased.

Quantitative Data Summary
For researchers requiring a quick comparison, the following table summarizes key quantitative

data for Acetyl-L-threonine-d5 available from various suppliers. Please note that this

information is based on publicly available data and is subject to change. Direct inquiry with the

suppliers is recommended for the most current and lot-specific information.
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Supplier
Product
Name

Catalog
Number

Purity

Isotopic
Enrichme
nt (Atom
% D)

Molecular
Formula

Notes

MedChem

Express

Acetyl-L-

threonine-

d5-1

Not

specified

>98%

(Typical)

Not

specified

C₆H₆D₅NO

₄

For

research

use only.[1]

[2]

Alfa

Chemistry

Acetyl-L-

threonine-

d5

ACMA0004

5756

Not

specified

Not

specified

C₆H₆D₅NO

₄

For

research

use only.[3]

Benchche

m

Acetyl-L-

threonine-

d5

Not

specified
High Purity

Not

specified

Not

specified

Inquire for

details.[4]

LGC

Standards

N-Acetyl-

d3-L-

threonine-

2,3-d2

CDN-D-

7000

min 98%

Chemical

Purity

98 atom %

D

C₆D₅H₆NO

₄

Also

referred to

as N-

Acetyl-L-

threonine-

D5.[5][6]

Experimental Protocols and Methodologies
While specific, detailed experimental protocols for the synthesis of Acetyl-L-threonine-d5 are

proprietary to the manufacturers, the general principles of its purification and characterization

are well-established. Researchers utilizing this compound should employ rigorous analytical

methods to verify its identity and purity prior to use in sensitive applications.

General Purification and Characterization Methodology
High-purity standards are essential for research applications. The purification and

characterization of isotopically labeled compounds like Acetyl-L-threonine-d5 typically involve

the following steps[4]:
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Purification: Chromatographic techniques are the primary methods for purification. High-

Performance Liquid Chromatography (HPLC), often utilizing a chiral stationary phase, is

employed to separate the desired deuterated compound from unlabeled starting materials,

reaction byproducts, and any potential stereoisomers that may have formed during the

synthesis[4].

Structural Confirmation and Purity Assessment: A combination of mass spectrometry and

nuclear magnetic resonance (NMR) spectroscopy is used to confirm the chemical structure

and assess purity[4].

Mass Spectrometry (MS): High-resolution mass spectrometry is used to confirm the

molecular weight and elemental composition, verifying the incorporation of the deuterium

atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the chemical structure. The absence of signals at specific positions in the ¹H NMR

spectrum, corresponding to the deuterated sites, provides evidence of successful labeling.

Quantitative NMR (qNMR) can be used to determine the chemical purity.

Isotopic Enrichment Determination: The isotopic enrichment, which is the percentage of

molecules that contain the desired number of deuterium atoms, is a critical parameter. This is

typically determined by mass spectrometry, comparing the ion intensities of the labeled

compound with any residual unlabeled species.

Logical Workflow for Supplier Selection
The selection of a suitable commercial supplier for high-purity Acetyl-L-threonine-d5 is a

critical step in ensuring the validity and reproducibility of experimental results. The following

diagram illustrates a logical workflow to guide this process.
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Define Research Requirements

Identify Potential Suppliers

Request Certificates of Analysis (CofA)

Evaluate Supplier Documentation

Assess Purity and Isotopic Enrichment Compare Pricing and Availability Inquire about Technical Support

Select Optimal Supplier

Click to download full resolution via product page

Caption: Logical workflow for selecting a commercial supplier.

This workflow outlines a systematic approach, starting from defining the specific requirements

of the research, such as the necessary purity and isotopic enrichment levels, to the final

selection of a supplier based on a comprehensive evaluation of their documentation, pricing,

and support. By following this structured process, researchers can confidently source high-

quality Acetyl-L-threonine-d5 for their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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